2-Fluoro-4-(2-methoxyphenyl)phenol, 95%
Overview
Description
2-Fluoro-4-(2-methoxyphenyl)phenol (FMPP) is a phenol-based compound with a wide range of applications in the field of scientific research. FMPP is a fluorinated phenol, which is a derivative of phenol with a fluorine atom attached to the phenolic ring. This compound has been used in a variety of laboratory experiments to investigate a range of biochemical and physiological processes.
Scientific Research Applications
2-Fluoro-4-(2-methoxyphenyl)phenol, 95% has been used in a variety of scientific research applications. It has been used in experiments to investigate the effects of the compound on various biochemical and physiological processes, such as the metabolism of carbohydrates, proteins, and lipids. It has also been used to study the effects of 2-Fluoro-4-(2-methoxyphenyl)phenol, 95% on the activity of enzymes, as well as its effects on the expression of genes. Additionally, 2-Fluoro-4-(2-methoxyphenyl)phenol, 95% has been used to investigate the effects of the compound on the immune system, as well as its effects on cell signaling pathways.
Mechanism of Action
The exact mechanism of action of 2-Fluoro-4-(2-methoxyphenyl)phenol, 95% is not fully understood. However, it is believed that 2-Fluoro-4-(2-methoxyphenyl)phenol, 95% acts as an inhibitor of certain enzymes, such as cytochrome P450 enzymes, which are involved in the metabolism of various compounds. Additionally, 2-Fluoro-4-(2-methoxyphenyl)phenol, 95% has been found to interact with certain proteins and receptors in the body, which may lead to changes in the expression of certain genes.
Biochemical and Physiological Effects
2-Fluoro-4-(2-methoxyphenyl)phenol, 95% has been found to have a variety of biochemical and physiological effects. It has been found to have an inhibitory effect on the activity of certain enzymes, such as cytochrome P450 enzymes, which are involved in the metabolism of various compounds. Additionally, 2-Fluoro-4-(2-methoxyphenyl)phenol, 95% has been found to interact with certain proteins and receptors in the body, which may lead to changes in the expression of certain genes. 2-Fluoro-4-(2-methoxyphenyl)phenol, 95% has also been found to affect the immune system, as well as the activity of certain cell signaling pathways.
Advantages and Limitations for Lab Experiments
The use of 2-Fluoro-4-(2-methoxyphenyl)phenol, 95% in laboratory experiments has a number of advantages and limitations. The main advantage of using 2-Fluoro-4-(2-methoxyphenyl)phenol, 95% is its ability to act as an inhibitor of certain enzymes, which can be used to study the effects of the compound on various biochemical and physiological processes. Additionally, 2-Fluoro-4-(2-methoxyphenyl)phenol, 95% has been found to interact with certain proteins and receptors in the body, which can be used to study the effects of the compound on the expression of certain genes. However, the use of 2-Fluoro-4-(2-methoxyphenyl)phenol, 95% in laboratory experiments also has some limitations. It is difficult to control the concentration of 2-Fluoro-4-(2-methoxyphenyl)phenol, 95% in laboratory experiments, as it is a highly reactive compound. Additionally, 2-Fluoro-4-(2-methoxyphenyl)phenol, 95% can be toxic at high concentrations, and it can be difficult to ensure that the concentration of 2-Fluoro-4-(2-methoxyphenyl)phenol, 95% used in experiments is safe.
Future Directions
The use of 2-Fluoro-4-(2-methoxyphenyl)phenol, 95% in scientific research has a number of potential future directions. One potential direction is the use of 2-Fluoro-4-(2-methoxyphenyl)phenol, 95% in drug development. 2-Fluoro-4-(2-methoxyphenyl)phenol, 95% has been found to interact with certain proteins and receptors in the body, which could be used to develop new drugs or therapies. Additionally, 2-Fluoro-4-(2-methoxyphenyl)phenol, 95% could be used to study the effects of the compound on various diseases, such as cancer, as well as its effects on the immune system. Finally, 2-Fluoro-4-(2-methoxyphenyl)phenol, 95% could be used to study the effects of the compound on the expression of certain genes, which could lead to the development of new treatments for genetic disorders.
Synthesis Methods
2-Fluoro-4-(2-methoxyphenyl)phenol, 95% can be synthesized by a number of different methods. The most common method is the reaction of 2-fluorophenol with 2-methoxybenzyl bromide in the presence of a base such as sodium hydroxide or potassium hydroxide. This reaction results in the formation of 2-fluoro-4-(2-methoxyphenyl)phenol. Other methods of synthesis include the reaction of 2-fluorophenol with 2-methoxybenzaldehyde in the presence of aluminum chloride, as well as the reaction of 2-fluorophenol with 2-methoxybenzyl alcohol in the presence of a catalytic amount of sulfuric acid.
properties
IUPAC Name |
2-fluoro-4-(2-methoxyphenyl)phenol |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H11FO2/c1-16-13-5-3-2-4-10(13)9-6-7-12(15)11(14)8-9/h2-8,15H,1H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CEZYMZJAJNJBNZ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC=C1C2=CC(=C(C=C2)O)F |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H11FO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20684149 |
Source
|
| Record name | 3-Fluoro-2'-methoxy[1,1'-biphenyl]-4-ol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20684149 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
218.22 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1261895-42-4 |
Source
|
| Record name | [1,1′-Biphenyl]-4-ol, 3-fluoro-2′-methoxy- | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1261895-42-4 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 3-Fluoro-2'-methoxy[1,1'-biphenyl]-4-ol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20684149 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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